Cas no 329779-40-0 (2-{[(3,4-dichlorophenyl)amino]methyl}phenol)

• Product Name: 2-{[(3,4-dichlorophenyl)amino]methyl}phenol
• CAS No: 329779-40-0
• CID: 4646345
• Update Time: 2025-10-30

2-{[(3,4-dichlorophenyl)amino]methyl}phenol Chemical and Physical Properties

Names and Identifiers

• 2-{[(3,4-dichlorophenyl)amino]methyl}phenol

Additional information on 2-{[(3,4-dichlorophenyl)amino]methyl}phenol

Compound CAS No. 329779-40-0: 2-{[(3,4-Dichlorophenyl)amino]methyl}phenol

The compound 2-{[(3,4-dichlorophenyl)amino]methyl}phenol, identified by the CAS number 329779-40-0, is a chemically synthesized aromatic compound with significant applications in various scientific and industrial fields. This compound is characterized by its unique structure, which includes a phenol group attached to a methylene bridge that is further connected to an amino group substituted with a 3,4-dichlorophenyl ring. The presence of chlorine atoms in the dichlorophenyl ring introduces distinct electronic and steric properties, making this compound a valuable substrate for further chemical modifications and functionalization.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-{[(3,4-dichlorophenyl)amino]methyl}phenol through various methodologies. One notable approach involves the nucleophilic substitution of appropriately substituted chloroarenes with aminophenols under controlled reaction conditions. This method has been optimized to achieve high yields and selectivity, making it suitable for large-scale production. The compound's stability and reactivity have been extensively studied, revealing its potential as an intermediate in the synthesis of more complex aromatic compounds.

In terms of applications, 2-{[(3,4-dichlorophenyl)amino]methyl}phenol has found utility in the pharmaceutical industry as a precursor for bioactive molecules. Its structure allows for further functionalization to introduce pharmacologically relevant groups, such as hydroxyl or amine functionalities, which are crucial for drug design. Additionally, this compound has been explored in materials science for its potential role in the development of novel polymers and advanced materials with tailored electronic properties.

Recent studies have also highlighted the environmental fate and toxicity of 2-{[(3,4-dichlorophenyl)amino]methyl}phenol. Research indicates that the compound undergoes biodegradation under specific environmental conditions, though its persistence in certain ecosystems remains a topic of interest for further investigation. Regulatory bodies have established guidelines to ensure safe handling and disposal practices, minimizing potential risks to human health and the environment.

The structural versatility of CAS No. 329779-40-0 makes it a valuable tool in both academic research and industrial applications. Its ability to serve as a building block for more complex molecules underscores its importance in modern chemistry. As research continues to uncover new synthetic pathways and applications, this compound is poised to play an increasingly significant role in advancing scientific knowledge and technological innovation.